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Cat. No.: S3631205

Get Quote

Chemical Profile of Cloperidone

The table below summarizes the core chemical identification data for Cloperidone:

Property Description

IUPAC Name 3-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-1H-quinazoline-2,4-dione [1]

Molecular Formula C₂₁H₂₃ClN₄O₂ [2] [1]

Molecular Weight 398.89 g·mol⁻¹ [1]

CAS Registry
Number

4052-13-5 (base compound) [3]

CAS Registry
Number

525-26-8 (hydrochloride salt) [4]

Canonical SMILES C1CN(CCN1CCCN2C(=O)C3=CC=CC=C3NC2=O)C4=CC(=CC=C4)Cl [1]

InChI Key FXZJKVODWNYPKK-UHFFFAOYSA-N [1]

Related Salt Form Cloperidone Hydrochloride (C₂₁H₂₄Cl₂N₄O₂); Molecular Weight: 435.3 g/mol
[4]
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Pharmacological & Research Data

Despite its early discovery, Cloperidone has not progressed to an approved drug. The table below collates its

known research and pharmacological characteristics:

Aspect Details

Drug Status Experimental compound; not an approved drug [1].

Origin First reported in 1965 by Miles Laboratories [1].

Reported Properties Sedative and hypotensive (blood pressure-lowering) [1].

Pharmacological
Testing

Animal models including behavioral studies in dogs/cats; motor coordination

and locomotor activity assays in mice [1].

Research & Development Workflow

The diagram below outlines the general research and development workflow for an experimental compound

like Cloperidone, from discovery through to experimental stages based on available data.
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Research Implications & Next Steps

Cloperidone represents an interesting starting point in medicinal chemistry. Its documented activity provides

a foundation for further investigation.

Modern Screening: The known pharmacological profile could be re-evaluated with contemporary

biological targets and screening technologies to uncover potential new therapeutic applications [1].
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Analytical Reference: Researchers developing analytical methods for quinazolinedione derivatives

can use its published chemical descriptors as a reference point [2] [4].
Chemical Synthesis: The published structure serves as a core scaffold for designing new analogs

with potentially improved efficacy and safety profiles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cloperidone [en.wikipedia.org]

2. | C21H23ClN4O2 | CID 10675 - PubChem Cloperidone [pubchem.ncbi.nlm.nih.gov]

3. CAS 4052-13-5 Cloperidone - Alfa Chemistry [alfa-chemistry.com]

4. Cloperidone HCl | Drug Information, Uses, Side Effects ... [pharmacompass.com]

To cite this document: Smolecule. [what is Cloperidone chemical compound]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b3631205#what-is-cloperidone-

chemical-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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